Cas no 2680689-25-0 (benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate)

• Product Name: benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate
• CAS No: 2680689-25-0
• MF: C₁₄H₁₄ClN₃O₂
• MW: 291.732861995697
• MDL: MFCD33518355
• CID: 5633269
• PubChem ID: 165937037
• Update Time: 2025-05-24

benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288576
• 2680689-25-0
• benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate

• MDL： MFCD33518355
• Inchi： 1S/C14H14ClN3O2/c1-9-10(2)16-13(17-12(9)15)18-14(19)20-8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H,16,17,18,19)
• InChI Key： IVEAGSRGIRPSCA-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C)=NC(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.0774544g/mol
• Monoisotopic Mass: 291.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate

Introduction to Benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate (CAS No. 2680689-25-0)

Benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate, a compound with the chemical identifier CAS No. 2680689-25-0, is a significant molecule in the realm of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group and a 4-chloro-5,6-dimethylpyrimidin-2-yl moiety, contribute to its unique chemical properties and biological interactions.

The benzyl group is a common pharmacophore in medicinal chemistry, often employed to enhance solubility, stability, and binding affinity. In contrast, the pyrimidine ring system is well-documented for its role in various biological processes, including DNA and RNA synthesis. The specific substitution pattern in the pyrimidine ring, featuring chloro and methyl groups at positions 4, 5, and 6, further modulates the electronic and steric properties of the molecule, making it a promising candidate for drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate and biological targets. Studies have shown that this compound can interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary research suggests that it may exhibit inhibitory effects on certain kinases, which are key players in cell signaling pathways associated with cancer and inflammation.

The synthesis of Benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro group at position 4 of the pyrimidine ring is particularly challenging due to its sensitivity to nucleophilic attack. However, modern synthetic methodologies have improved the efficiency and yield of these reactions, making it more feasible to produce this compound on an industrial scale.

In the context of drug development, Benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate has garnered attention as a potential lead compound for novel therapeutic agents. Its structural motifs are reminiscent of known bioactive molecules that have successfully transitioned into clinical use. This similarity suggests that it may possess similar pharmacological properties and could be further optimized through structure-based drug design approaches.

Evaluation of the pharmacokinetic profile of Benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate is crucial for determining its suitability as a drug candidate. Initial studies have indicated favorable properties such as moderate solubility in both water and organic solvents, which is essential for formulation development. Additionally, preliminary toxicological assessments have shown no significant adverse effects at tested doses, although further comprehensive studies are warranted.

The role of pyrimidine derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The structural diversity within this class allows for extensive modifications to tailor specific biological responses. Benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate represents an exciting addition to this repertoire due to its unique substitution pattern and potential interactions with disease-related targets.

Future research directions for Benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate include exploring its mechanism of action in detail. By elucidating how it interacts with biological targets at the molecular level, scientists can gain insights into its therapeutic potential and identify possible ways to enhance its efficacy or reduce side effects. Additionally, investigating its behavior in vivo will provide valuable data on its pharmacokinetic properties and toxicity profile.

The integration of high-throughput screening technologies has accelerated the process of identifying promising drug candidates like Benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate. These technologies allow researchers to rapidly test thousands of compounds against various biological assays simultaneously. This approach has led to numerous discoveries over the past decade and continues to be instrumental in advancing drug development efforts.

In conclusion, Benzyl N-(4-chloro-5,6-dimethylpyrimidin-2-yl)carbamate (CAS No. 2680689-25-0) is a compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a therapeutic agent. With ongoing advancements in synthetic chemistry and biotechnology tools at our disposal today; there is great optimism about unlocking new treatments derived from such molecules.